Cas no 1284246-94-1 (1-(tetrahydro-3-furanyl)-2-piperazinone)

• Product Name: 1-(tetrahydro-3-furanyl)-2-piperazinone
• CAS No: 1284246-94-1
• MF: C₈H₁₄N₂O₂
• MW: 170.208961963654
• CID: 2117741
• PubChem ID: 67085136
• Update Time: 2025-05-22

1-(tetrahydro-3-furanyl)-2-piperazinone Chemical and Physical Properties

Names and Identifiers

• 1-(tetrahydro-3-furanyl)-2-Piperazinone
• 1-(oxolan-3-yl)piperazin-2-one
• 2-Piperazinone,1-(tetrahydro-3-furanyl)-
• 2-Piperazinone, 1-(tetrahydro-3-furanyl)-
• CID 67085136
• 1-(tetrahydro-3-furanyl)-2-piperazinone

• Inchi： 1S/C8H14N2O2/c11-8-5-9-2-3-10(8)7-1-4-12-6-7/h7,9H,1-6H2
• InChI Key： JTTPMYNOMRBRGX-UHFFFAOYSA-N
• SMILES： O1CCC(C1)N1C(CNCC1)=O

Computed Properties

• Exact Mass: 170.105527694g/mol
• Monoisotopic Mass: 170.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6
• XLogP3: -0.9

Experimental Properties

• Density: 1.186±0.06 g/cm3(Predicted)
• Boiling Point: 344.7±42.0 °C(Predicted)
• pka: 7.66±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-(tetrahydro-3-furanyl)-2-piperazinone

Comprehensive Overview of 1-(tetrahydro-3-furanyl)-2-piperazinone (CAS No. 1284246-94-1): Properties, Applications, and Research Insights

The compound 1-(tetrahydro-3-furanyl)-2-piperazinone (CAS No. 1284246-94-1) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This piperazinone derivative combines a tetrahydrofuran ring with a piperazinone core, making it a versatile intermediate for drug discovery and material science applications. Its molecular formula, C₉H₁₄N₂O₂, reflects a balanced hydrophilicity-lipophilicity profile, which is critical for bioavailability in medicinal chemistry.

Recent studies highlight the growing interest in 1-(tetrahydro-3-furanyl)-2-piperazinone as a scaffold for designing central nervous system (CNS) therapeutics. Researchers are exploring its potential in modulating neurotransmitter receptors, particularly in conditions like anxiety and cognitive disorders. The tetrahydrofuran moiety enhances blood-brain barrier permeability, a hot topic in neuropharmacology, while the piperazinone group offers synthetic flexibility for structural optimization. This dual functionality aligns with current trends in fragment-based drug design (FBDD), where small molecular fragments are combined to improve binding affinity.

From a synthetic chemistry perspective, CAS 1284246-94-1 serves as a valuable building block for multi-component reactions (MCRs). Its reactivity with electrophiles at the piperazinone nitrogen or the furan oxygen opens avenues for creating diverse libraries of analogs. Innovations in green chemistry have also utilized this compound in catalyst-free reactions, addressing the demand for sustainable synthesis methods—a frequently searched topic in academic and industrial forums.

The physicochemical properties of 1-(tetrahydro-3-furanyl)-2-piperazinone further underscore its utility. With a moderate logP value (~0.8) and hydrogen-bonding capacity, it exemplifies the Lipinski's rule of five compliance, a key consideration in drug-likeness predictions. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>98%), making it suitable for preclinical studies. These attributes resonate with the pharmaceutical industry's focus on high-throughput screening (HTS) compatible compounds.

Beyond therapeutics, this compound has emerging applications in agrochemicals and functional materials. Patent literature reveals its incorporation into biodegradable polymers, leveraging the hydrolytic stability of the tetrahydrofuran ring. Such innovations align with global searches for eco-friendly alternatives to conventional plastics. Additionally, its role in metal-organic frameworks (MOFs) design is being investigated, capitalizing on its ability to coordinate with transition metals—a trending area in materials science.

Quality control and regulatory aspects of CAS 1284246-94-1 adhere to ICH guidelines, ensuring batch-to-batch consistency. Suppliers often provide detailed certificates of analysis (CoA) and safety data sheets (SDS), addressing common queries about storage conditions (typically 2-8°C under inert atmosphere) and shelf-life stability. These protocols cater to the increasing demand for traceability and supply chain transparency in fine chemicals procurement.

In conclusion, 1-(tetrahydro-3-furanyl)-2-piperazinone represents a multifaceted compound bridging medicinal chemistry and materials science. Its structural elegance, coupled with broad applicability, positions it as a subject of ongoing research—particularly in personalized medicine and sustainable chemistry. As synthetic methodologies advance, this molecule is poised to play a pivotal role in addressing contemporary challenges in health and environmental sectors.